Cas no 2137645-99-7 (3-Pyridinecarbonitrile, 2-fluoro-6-(3-methyl-1,2,4-thiadiazol-5-yl)-)

• Product Name: 3-Pyridinecarbonitrile, 2-fluoro-6-(3-methyl-1,2,4-thiadiazol-5-yl)-
• CAS No: 2137645-99-7
• MF: C₉H₅FN₄S
• MW: 220.226202726364
• CID: 5277776
• Update Time: 2025-10-30

3-Pyridinecarbonitrile, 2-fluoro-6-(3-methyl-1,2,4-thiadiazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-fluoro-6-(3-methyl-1,2,4-thiadiazol-5-yl)-

• Inchi： 1S/C9H5FN4S/c1-5-12-9(15-14-5)7-3-2-6(4-11)8(10)13-7/h2-3H,1H3
• InChI Key： ZNRZYBCOLXWMFI-UHFFFAOYSA-N
• SMILES： C1(F)=NC(C2SN=C(C)N=2)=CC=C1C#N

Additional information on 3-Pyridinecarbonitrile, 2-fluoro-6-(3-methyl-1,2,4-thiadiazol-5-yl)-

Comprehensive Overview of 3-Pyridinecarbonitrile, 2-fluoro-6-(3-methyl-1,2,4-thiadiazol-5-yl)- (CAS No. 2137645-99-7)

The compound 3-Pyridinecarbonitrile, 2-fluoro-6-(3-methyl-1,2,4-thiadiazol-5-yl)- (CAS No. 2137645-99-7) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This molecule combines a pyridinecarbonitrile core with a fluoro substituent and a 3-methyl-1,2,4-thiadiazol-5-yl moiety, making it a versatile intermediate for the synthesis of more complex compounds. Researchers and industry professionals are increasingly interested in this compound due to its relevance in drug discovery and material science.

One of the key reasons for the growing interest in 3-Pyridinecarbonitrile, 2-fluoro-6-(3-methyl-1,2,4-thiadiazol-5-yl)- is its potential role in the development of novel therapeutics. The pyridinecarbonitrile scaffold is a common motif in medicinal chemistry, often found in molecules with biological activity. The addition of a fluoro group can enhance the metabolic stability and bioavailability of such compounds, while the 1,2,4-thiadiazole ring is known for its diverse pharmacological properties, including antimicrobial and anti-inflammatory effects. This combination makes CAS No. 2137645-99-7 a promising candidate for further investigation.

In the context of current trends, the demand for heterocyclic compounds like 3-Pyridinecarbonitrile, 2-fluoro-6-(3-methyl-1,2,4-thiadiazol-5-yl)- is on the rise, driven by advancements in precision medicine and targeted drug delivery. Searches for terms such as "fluoro-substituted pyridine derivatives" and "thiadiazole-based pharmaceuticals" have spiked in recent months, reflecting the scientific community's focus on these areas. Additionally, the compound's potential applications in agrochemicals have also been explored, particularly in the development of new pesticides and herbicides with improved efficacy and environmental safety.

The synthesis and characterization of 3-Pyridinecarbonitrile, 2-fluoro-6-(3-methyl-1,2,4-thiadiazol-5-yl)- require advanced techniques in organic chemistry. The presence of both nitrile and thiadiazole functionalities introduces challenges in terms of reactivity and stability, necessitating careful optimization of reaction conditions. Researchers often employ modern spectroscopic methods, such as NMR and mass spectrometry, to confirm the structure and purity of this compound. These analytical techniques are critical for ensuring the reproducibility and reliability of studies involving CAS No. 2137645-99-7.

From an industrial perspective, the scalability of producing 3-Pyridinecarbonitrile, 2-fluoro-6-(3-methyl-1,2,4-thiadiazol-5-yl)- is a topic of significant interest. Companies specializing in custom synthesis and fine chemicals are actively exploring efficient and cost-effective routes to manufacture this compound. Questions such as "how to synthesize 2-fluoro-6-(3-methyl-1,2,4-thiadiazol-5-yl)pyridine-3-carbonitrile" and "suppliers of CAS 2137645-99-7" are frequently encountered in search engines, highlighting the practical needs of researchers and manufacturers alike.

In conclusion, 3-Pyridinecarbonitrile, 2-fluoro-6-(3-methyl-1,2,4-thiadiazol-5-yl)- (CAS No. 2137645-99-7) represents a fascinating area of research with broad implications for multiple industries. Its unique structural attributes and potential applications in pharmaceuticals, agrochemicals, and material science make it a compound worth watching. As scientific inquiries and industrial demand continue to grow, further studies on this molecule are likely to uncover even more exciting possibilities.